ethyl 4-(cyclopropylmethyl)-1-(4-fluoro-3-methoxybenzyl)-4-piperidinecarboxylate

• IUPAC Name: ethyl 4-(cyclopropylmethyl)-1-[(4-fluoro-3-methoxyphenyl)methyl]piperidine-4-carboxylate
• InChI: InChI=1S/C20H28FNO3/c1-3-25-19(23)20(13-15-4-5-15)8-10-22(11-9-20)14-16-6-7-17(21)18(12-16)24-2/h6-7,12,15H,3-5,8-11,13-14H2,1-2H3
• InChI Key: LNDOQPNFJQXXBO-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1(CCN(CC1)CC2=CC(=C(C=C2)F)OC)CC3CC3
• Molecular Formula: C20H28FNO3
• Molecular Weight: 349.4 g/mol

Description

Ethyl 4-(cyclopropylmethyl)-1-(4-fluoro-3-methoxybenzyl)-4-piperidinecarboxylate is a chemical compound that belongs to the class of piperidinecarboxylates. This compound has been the subject of extensive scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of ethyl 4-(cyclopropylmethyl)-1-(4-fluoro-3-methoxybenzyl)-4-piperidinecarboxylate involves the modulation of various neurotransmitters such as serotonin, norepinephrine, and dopamine. This compound acts as a selective serotonin and norepinephrine reuptake inhibitor (SNRI) and a dopamine reuptake inhibitor (DRI), which results in an increase in the levels of these neurotransmitters in the brain. This increase in neurotransmitter levels is responsible for the analgesic, anti-inflammatory, antidepressant, and anxiolytic effects of this compound.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been found to reduce the levels of pro-inflammatory cytokines such as interleukin-1 beta (IL-1β), interleukin-6 (IL-6), and tumor necrosis factor-alpha (TNF-α). This reduction in pro-inflammatory cytokines is responsible for the anti-inflammatory effects of this compound. It has also been shown to increase the levels of brain-derived neurotrophic factor (BDNF), which is responsible for the antidepressant and anxiolytic effects of this compound.

Advantages and Limitations for Lab Experiments

The advantages of using ethyl 4-(cyclopropylmethyl)-1-(4-fluoro-3-methoxybenzyl)-4-piperidinecarboxylate in lab experiments include its potent analgesic, anti-inflammatory, antidepressant, and anxiolytic effects. However, the limitations of using this compound include its potential toxicity and the need for further research to determine its safety profile.

Future Directions

There are several future directions for the research on ethyl 4-(cyclopropylmethyl)-1-(4-fluoro-3-methoxybenzyl)-4-piperidinecarboxylate. One direction is to investigate its potential use in the treatment of chronic pain and inflammation. Another direction is to explore its potential use in the treatment of mood disorders such as depression and anxiety. Further research is also needed to determine the safety profile of this compound and its potential side effects. In addition, the development of new analogs of this compound with improved pharmacological properties is also an area of future research.

Synthesis Methods

The synthesis of ethyl 4-(cyclopropylmethyl)-1-(4-fluoro-3-methoxybenzyl)-4-piperidinecarboxylate involves the reaction of 4-fluoro-3-methoxybenzyl chloride with cyclopropylmethylamine in the presence of a base such as sodium hydroxide. The resulting intermediate is then reacted with ethyl 4-chloro-1-piperidinecarboxylate to obtain the final product.

Scientific Research Applications

Ethyl 4-(cyclopropylmethyl)-1-(4-fluoro-3-methoxybenzyl)-4-piperidinecarboxylate has been extensively studied for its potential applications in various fields such as medicinal chemistry, pharmacology, and neuroscience. This compound has been found to exhibit potent analgesic and anti-inflammatory effects, making it a potential candidate for the treatment of chronic pain and inflammation. It has also been shown to have antidepressant and anxiolytic effects, indicating its potential use in the treatment of mood disorders.